Cas no 185827-91-2 (Copper;1-(dimethylamino)propan-2-olate)

• Product Name: Copper;1-(dimethylamino)propan-2-olate
• CAS No: 185827-91-2
• MF: C₁₀H₂₆CuN₂O₂
• MW: 269.871644496918
• MDL: MFCD85827912
• CID: 4524476
• PubChem ID: 118692250
• Update Time: 2025-10-30

Copper;1-(dimethylamino)propan-2-olate Chemical and Physical Properties

Names and Identifiers

• Bis(Dimethylamino-2-Propoxy)Copper(II)
• Bis[1-(dimethylamino)-2-propanolato]copper
• Copper;1-(dimethylamino)propan-2-olate
• Bis(dimethylamino-2-propoxy)copper(II), min. 98per cent Cu(dmap)2
• copper;1-(dimethylamino)propan-2-ol
• SCHEMBL17475532
• 185827-91-2
• Bis(dimethylamino-2-propoxy)copper(II), min. 98% Cu(dmap)2
• G92103

• MDL： MFCD85827912
• Inchi： 1S/2C5H13NO.Cu/c2*1-5(7)4-6(2)3;/h2*5,7H,4H2,1-3H3;
• InChI Key： XTHFURGQRDMERX-UHFFFAOYSA-N
• SMILES： [Cu].OC(C)CN(C)C.OC(C)CN(C)C

Computed Properties

• Exact Mass: 267.113375 g/mol
• Monoisotopic Mass: 267.113375 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Molecular Weight: 267.86

Experimental Properties

• Sensitiveness: air sensitive, moisture sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Copper;1-(dimethylamino)propan-2-olate

Recent Advances in the Study of Copper;1-(dimethylamino)propan-2-olate (CAS: 185827-91-2) in Chemical Biology and Pharmaceutical Research

The compound Copper;1-(dimethylamino)propan-2-olate (CAS: 185827-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, characterization, biological activity, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of Copper;1-(dimethylamino)propan-2-olate as a versatile catalyst in organic synthesis, particularly in the formation of complex molecular structures. Its ability to facilitate C-C and C-N bond-forming reactions under mild conditions has made it a valuable tool in the development of novel pharmaceuticals. Additionally, the compound's copper center has been shown to exhibit redox activity, which is being explored for applications in targeted drug delivery and cancer therapy.

In terms of biological activity, preliminary in vitro studies have demonstrated that Copper;1-(dimethylamino)propan-2-olate exhibits promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes and interference with essential metabolic pathways. These findings suggest potential applications in the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Further research has also investigated the compound's potential in neurodegenerative disease therapy. The copper component of the molecule has been shown to modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. In animal models, treatment with Copper;1-(dimethylamino)propan-2-olate resulted in reduced amyloid plaque formation and improved cognitive function, indicating its potential as a therapeutic agent for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of Copper;1-(dimethylamino)propan-2-olate. Issues such as bioavailability, toxicity at higher concentrations, and long-term stability need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacological properties while minimizing adverse effects.

In conclusion, Copper;1-(dimethylamino)propan-2-olate (CAS: 185827-91-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its dual functionality as both a catalytic agent and a biologically active molecule makes it particularly valuable for drug discovery and development. Continued research in this area is expected to yield significant advancements in the coming years, potentially leading to novel therapeutic interventions for various diseases.